Cas no 2229223-72-5 (1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine)

• Product Name: 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine
• CAS No: 2229223-72-5
• MF: C₈H₁₂BrN₃
• MW: 230.10498046875
• CID: 6593274
• PubChem ID: 165804335
• Update Time: 2025-10-28

1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine
• EN300-1921412
• 2229223-72-5
• [1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine

• Inchi： 1S/C8H12BrN3/c1-12-6(4-7(9)11-12)8(5-10)2-3-8/h4H,2-3,5,10H2,1H3
• InChI Key： UFAIHEOKFDOFKQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2(CN)CC2)N(C)N=1

Computed Properties

• Exact Mass: 229.02146g/mol
• Monoisotopic Mass: 229.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine

1-(3-Bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine (CAS No. 2229223-72-5): A Comprehensive Overview

1-(3-Bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine (CAS No. 2229223-72-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique brominated pyrazole and cyclopropylmethanamine structure, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular formula is C₈H₁₂BrN₃, and it exhibits a molecular weight of approximately 230.11 g/mol. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

The chemical properties of 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine make it a versatile building block in organic synthesis. The presence of a bromine atom at the 3-position of the pyrazole ring enhances its reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for medicinal chemistry. Additionally, the cyclopropylmethanamine moiety contributes to the compound's stability and bioavailability, making it a valuable scaffold for designing new therapeutics.

In recent years, the demand for 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine has surged, driven by its applications in pharmaceutical research. Scientists are exploring its potential as a precursor for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound's ability to modulate enzyme activity has also sparked interest in neurodegenerative disease research, particularly in targeting proteins implicated in Alzheimer's and Parkinson's diseases. Furthermore, its agrochemical applications include the development of novel pesticides and herbicides, addressing global challenges in sustainable agriculture.

The synthesis of 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine typically involves multi-step organic reactions, starting from commercially available pyrazole derivatives. Key steps include bromination, cyclopropanation, and amination, often requiring optimized conditions to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and ensure its quality. Researchers are continually refining synthetic routes to improve efficiency and reduce environmental impact, aligning with the principles of green chemistry.

Market trends indicate a growing interest in 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine, particularly in regions with robust pharmaceutical and agrochemical industries. North America and Europe dominate the demand, driven by extensive R&D activities and regulatory approvals for new drugs and agrochemicals. Asia-Pacific is emerging as a key player, with increasing investments in chemical manufacturing and biotechnology. Suppliers and manufacturers are focusing on scalable production methods to meet the rising demand while maintaining competitive pricing and high purity standards.

For researchers and industry professionals, sourcing high-quality 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine is crucial. Reputable chemical suppliers provide the compound in various quantities, often with detailed technical data sheets and certificates of analysis. Storage recommendations typically include keeping the compound in a cool, dry place, away from light and moisture, to ensure long-term stability. Handling precautions, such as using personal protective equipment (PPE) and working in a well-ventilated area, are advised to maintain safety during laboratory use.

In conclusion, 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine (CAS No. 2229223-72-5) is a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity profile make it a valuable tool for synthetic chemists and drug developers. As research progresses, this compound is expected to play an increasingly important role in addressing global health and agricultural challenges. Stay updated with the latest advancements and market trends to leverage its full potential in your projects.